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Get Quote

PF-06422913: Basic Compound Information

The table below summarizes the key available information for PF-06422913.

Property Description

Chemical Name PF-06422913 [1]

Quality ≥98% (HPLC) [1]

Physical Form White to beige powder [1]

Solubility Soluble in DMSO (10 mg/mL, clear) [1]

Recommended Storage Room temperature [1]

Biochemical/Physiological
Role

Orally active, potent, and selective metabotropic glutamate receptor 5

(mGluR5) negative allosteric modulator [1]

Standard Stability Storage Conditions
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Since specific stability data for PF-06422913 is not available, the following table outlines the standard

stability storage conditions as defined by ICH guidelines for pharmaceutical products. You can use these as a

reference for designing your own stability studies [2].

Study Type
Standard
Conditions

Typical
Minimum
Duration

Purpose & Application

Long-Term 25°C ± 2°C / 60%
RH ± 5% RH

12 months to
shelf-life

Simulates intended storage conditions to define
shelf life [2].

Intermediate 30°C ± 2°C / 65%
RH ± 5% RH

6 months Bridges data between accelerated and long-term
studies, often used for subtropical climates or if

long-term results are borderline [2].

Accelerated 40°C ± 2°C / 75%

RH ± 5% RH

6 months Accelerates chemical degradation to predict

potential stability issues and estimate shelf life
[2].

For sensitive products, special storage conditions like 2-8°C (cold storage), -20°C (freeze), or -80°C (ultra-

low) may be required, along with protection from light [2].

Experimental Protocol for Stability Testing

Here is a general methodology you can adapt for conducting a stability study on PF-06422913:

Sample Preparation:

Prepare a representative batch of PF-06422913. The sample should be from a single,

homogeneous lot.
Place the powder into suitable, inert containers that are sealed to protect from moisture and

light (e.g., glass vials with screw caps).

Storage and Sampling:

Place the containers in stability chambers programmed to the standard conditions listed above
(Long-Term, Intermediate, Accelerated).
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Withdraw samples from the chambers at predetermined time points (e.g., 0, 1, 3, 6, 9, 12, 18,

24, and 36 months).

Analysis of Samples:

Analyze the withdrawn samples using appropriate analytical methods to assess the following:

Potency and Purity: Use HPLC to quantify the concentration of the active compound
and identify any degradation products [1].

Physical Characteristics: Check for changes in appearance (color, texture) and any
signs of caking or crystallization.

Other Tests: Depending on the formulation, you may need to test for moisture content,
pH (if in solution), or particle size.

Stability Study Workflow

The diagram below outlines the logical workflow for designing and conducting a stability study.
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What is the recommended storage condition for a small sample of PF-06422913 for short-term

lab use? Based on the supplier's information, PF-06422913 powder can be stored at room

temperature for short-term handling [1]. For long-term storage, establishing the optimal condition

through a stability study is necessary.

The specific stability data for PF-06422913 is not available. What should I do?

Contact the Supplier: Reach out to the manufacturer (e.g., Sigma-Aldrich/Merck, the supplier

in the search result) directly. They may have unpublished stability data or a Certificate of
Analysis (COA) they can share [1].

Conduct a Forced Degradation Study: Expose the compound to stress conditions (e.g., heat,
light, acid, base, oxidation) to identify likely degradation pathways and help you develop a

stability-indicating HPLC method.
Initiate Your Own Stability Study: Follow the general protocol outlined above to generate your

own data, which is the most definitive approach.

What is the most critical parameter to monitor in a stability study for a pure powder like PF-

06422913? For a pure active pharmaceutical ingredient (API) powder, the most critical parameters are

typically chemical stability (purity) and physical appearance. Using HPLC to track the formation

of degradation products against the main peak is essential [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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